1-Benzyl-4-(2-chlorophenoxy)piperidine

• IUPAC Name: 1-benzyl-4-(2-chlorophenoxy)piperidine
• InChI: InChI=1S/C18H20ClNO/c19-17-8-4-5-9-18(17)21-16-10-12-20(13-11-16)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2
• InChI Key: YPYBNRKJHBOAQK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC=C2Cl)CC3=CC=CC=C3
• Molecular Formula: C18H20ClNO
• DSSTOX Substance ID: DTXSID00694721
• Molecular Weight: 301.8 g/mol
• CAS No.: 900512-07-4

Description

“1-Benzyl-4-(2-chlorophenoxy)piperidine” is a chemical compound with the molecular formula C18H20ClNO. It is a derivative of piperidine, a six-membered ring containing one nitrogen atom and five carbon atoms.

Synthesis Analysis

Piperidine derivatives are synthesized through various intra- and intermolecular reactions. For instance, Grygorenko et al. used palladium and rhodium hydrogenation for their approach to all isomeric (cyclo)alkylpiperidines. The method proposed by the authors combines three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the linear formula C18H20ClNO. The InChI key for this compound is BSFOBRFGIFRVCP-UHFFFAOYSA-N.

Safety and Hazards

The safety information for “1-Benzyl-4-(2-chlorophenoxy)piperidine” indicates that it is classified under GHS07 and GHS09. The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H400 (very toxic to aquatic life). Precautionary measures include avoiding release to the environment and using personal protective equipment.

Future Directions

The future directions for “1-Benzyl-4-(2-chlorophenoxy)piperidine” and other piperidine derivatives involve the development of fast and cost-effective methods for the synthesis of substituted piperidines. This is an important task of modern organic chemistry, given the significant role of piperidine derivatives in the pharmaceutical industry.

Synthesis routes and methods

Procedure details

Triphenylphosphine (1.91 g, 7.31 mmol) was added to an ice-cooled solution of di-isopropylazodicarboxylate (1.48 g, 7.31 mmol) in dichloromethane (15 mL) and the mixture was stirred for 10 minutes. A solution of 2-chlorophenol (806 mg, 6.27 mmol) and 1-benzyl-4-hydroxypiperidine (1 g, 5.22 mmol) in dichloromethane (5 mL) was then added dropwise to the ice-cooled reaction mixture and stirring continued for a further 72 hours. The reaction mixture was then concentrated in vacuo and the residue was dissolved in diethyl ether and extracted with saturated citric acid solution (5×10 mL). The combined aqueous solution was then basified with sodium hydroxide and extracted with dichloromethane (2×20 mL). The combined organic solution was dried over magnesium sulfate and concentrated in vacuo to afford the title compound as a clear oil in 89% yield, 1.4 g. 1H NMR (CDCl3, 400 MHz) □: 1.85-1.95 (m, 2H), 1.97-2.08 (m, 2H), 2.32-2.47 (m, 2H), 3.58 (s, 2H), 4.46-4.34 (m, 1H), 6.87-6.95 (m, 2H), 7.16-7.22 (m, 1H), 7.20 (dd, 1H), 7.26-7.37 (m, 6H)